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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzoic Acid

Cat. No.: B019049 Get Quote

An In-depth Technical Guide to 3-Hydroxy-2-methylbenzoic Acid

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Hydroxy-2-methylbenzoic acid, including its molecular weight and formula. It

is intended for researchers, scientists, and professionals involved in drug development and

organic synthesis. This document presents key quantitative data in a structured format, details

a relevant experimental protocol, and includes a workflow diagram for its synthesis.

Core Properties of 3-Hydroxy-2-methylbenzoic Acid
3-Hydroxy-2-methylbenzoic acid, also known as 3,2-cresotic acid, is an aromatic organic

compound. Its chemical structure consists of a benzoic acid core substituted with a hydroxyl

group at the third position and a methyl group at the second position.

Molecular Formula: C₈H₈O₃[1][2]

Molecular Weight: 152.15 g/mol [1][2]

The key physicochemical properties of 3-Hydroxy-2-methylbenzoic acid are summarized in

the table below for easy reference and comparison.
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Property Value Source

IUPAC Name
3-hydroxy-2-methylbenzoic

acid
[1]

CAS Number 603-80-5 [2]

Appearance White crystalline solid [3]

Melting Point 143-148 °C [3]

Boiling Point 336.6 °C at 760 mmHg [3]

Density 1.3±0.1 g/cm³ [3]

Solubility
Slightly soluble in DMSO and

Methanol

Experimental Protocols
A common method for the synthesis of 3-Hydroxy-2-methylbenzoic acid involves the

diazotization of 3-amino-2-methylbenzoic acid followed by hydrolysis.

Synthesis of 3-Hydroxy-2-methylbenzoic Acid from 3-amino-2-methylbenzoic acid

This protocol outlines the conversion of an amino group to a hydroxyl group via a diazonium

salt intermediate.

Materials:

3-amino-2-methylbenzoic acid

Concentrated sulfuric acid (H₂SO₄)

Sodium nitrite (NaNO₂)

Ethyl acetate

Water

Ice
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Procedure:

A suspension of 0.54 g (3.3 mmol) of 3-amino-2-methylbenzoic acid is prepared in 5 mL of

water containing 0.65 mL of concentrated sulfuric acid and cooled to 0°C in an ice bath.

Solid sodium nitrite (0.25 g, 3.6 mmol) is added slowly to the cold suspension. The mixture is

allowed to react for approximately 15 minutes.

The reaction mixture is then poured into 20 mL of warm water that contains 4 mL of

concentrated sulfuric acid.

The solution is heated slowly to 90°C, at which point the evolution of nitrogen gas will be

observed.

Heating is continued until the gas evolution ceases, indicating the completion of the reaction.

The solution is then cooled to room temperature.

The product is extracted from the aqueous solution using ethyl acetate.

The organic layers are combined, dried, and the solvent is evaporated to yield 3-Hydroxy-2-
methylbenzoic acid.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3-Hydroxy-2-methylbenzoic
acid as described in the experimental protocol.
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Reactants & Reagents
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Caption: Workflow for the synthesis of 3-Hydroxy-2-methylbenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Hydroxy-2-methylbenzoic Acid molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019049#3-hydroxy-2-methylbenzoic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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